3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid

• IUPAC Name: 3-[[2-(1-adamantyl)acetyl]amino]-2-methylpropanoic acid
• InChI: InChI=1S/C16H25NO3/c1-10(15(19)20)9-17-14(18)8-16-5-11-2-12(6-16)4-13(3-11)7-16/h10-13H,2-9H2,1H3,(H,17,18)(H,19,20)
• InChI Key: JAKDPUUTKZLOBT-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CC12CC3CC(C1)CC(C3)C2)C(=O)O
• Molecular Formula: C16H25NO3
• Molecular Weight: 279.37 g/mol

Description

3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid, also known as ACPD, is a chemical compound that has been widely studied for its potential applications in scientific research. ACPD is a derivative of the neurotransmitter glutamate and has been shown to have a variety of effects on the central nervous system. In

Mechanism of Action

3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid acts as an agonist for both metabotropic glutamate receptors (mGluRs) and ionotropic glutamate receptors (iGluRs). It has been shown to modulate the activity of these receptors, leading to changes in synaptic transmission and plasticity. 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid has also been shown to inhibit the release of glutamate from presynaptic terminals, leading to a decrease in synaptic transmission.
Biochemical and Physiological Effects:
3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid has a variety of biochemical and physiological effects on the central nervous system. It has been shown to modulate the activity of glutamate receptors, leading to changes in synaptic transmission and plasticity. 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid has also been shown to inhibit the release of glutamate from presynaptic terminals, leading to a decrease in synaptic transmission. In addition, 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid has been shown to have neuroprotective effects, protecting neurons from excitotoxicity and oxidative stress.

Advantages and Limitations for Lab Experiments

3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid has several advantages for use in lab experiments. It is a well-characterized compound that has been widely studied, and its effects on the central nervous system are well understood. 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid is also relatively stable and can be stored for long periods of time. However, there are also limitations to the use of 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid in lab experiments. It has been shown to have off-target effects on other neurotransmitter systems, and its effects can be difficult to interpret in complex neural circuits.

Future Directions

There are several future directions for research on 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid. One area of interest is the development of novel compounds that target specific subtypes of glutamate receptors. Another area of interest is the investigation of the role of 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid in synaptic plasticity and learning and memory. Finally, there is potential for the development of 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid-based therapies for neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease.
Conclusion:
In conclusion, 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid is a well-studied compound that has a variety of potential applications in scientific research. Its effects on the central nervous system have been widely investigated, and it has been shown to have a variety of biochemical and physiological effects. 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid has several advantages for use in lab experiments, but there are also limitations to its use. There are several future directions for research on 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid, including the development of novel compounds and the investigation of its role in synaptic plasticity and neurological disorders.

Synthesis Methods

3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid can be synthesized using a variety of methods, including the reaction of 1-adamantylamine with 2-acetylamino-3-methylbutyric acid. This reaction can be carried out using a variety of solvents and catalysts, and the resulting 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid can be purified using chromatography techniques. Other methods for synthesizing 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid include the reaction of 2-acetylamino-3-methylbutyric acid with 1-adamantanecarboxylic acid chloride or the reaction of 2-acetylamino-3-methylbutyric acid with 1-adamantyl isocyanate.

Scientific Research Applications

3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid has been widely studied for its potential applications in scientific research. It has been shown to have a variety of effects on the central nervous system, including the modulation of glutamate receptors and the inhibition of synaptic transmission. 3-[[2-(1-Adamantyl)acetyl]amino]-2-methylpropanoic acid has been used in a variety of studies to investigate the role of glutamate in synaptic plasticity, learning, and memory. It has also been studied for its potential therapeutic applications in the treatment of neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease.